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Compound of Interest

Compound Name: Triethylgermane

Cat. No.: B074486 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triethylgermane ((C₂H₅)₃GeH), a prominent organogermanium compound, serves as a

versatile reagent in chemical synthesis.[1] It is recognized for its role as a reducing agent and

its application in hydrogermylation reactions, which are pivotal in the formation of carbon-

germanium bonds.[1] This document provides a comprehensive overview of the physical and

chemical properties of triethylgermane, detailed experimental protocols, and an exploration of

its reactivity, tailored for professionals in research and development.

Physical and Chemical Properties
Triethylgermane is a clear, colorless liquid that is highly flammable and sensitive to moisture.

[2][3] The fundamental physical and chemical characteristics of triethylgermane are

summarized below.

General Properties
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Property Value Source(s)

Chemical Formula C₆H₁₆Ge [2]

Molecular Weight 160.83 g/mol [1][2]

CAS Number 1188-14-3 [1]

Appearance Colorless Liquid [2]

Physicochemical Data
Property Value Source(s)

Boiling Point

122 °C (at atmospheric

pressure)121-122 °C (at 20

mmHg)

[1]

Density 0.994 g/mL at 25 °C [1]

Refractive Index (n₂₀/D) 1.433 [1]

Flash Point 8 °C (46.4 °F) - closed cup [2]

Solubility

While generally considered

insoluble in water, one source

indicates solubility of 46 g/100

mL at 26°C. It reacts slowly

with moisture.

Reactivity and Chemical Behavior
Triethylgermane is a stable compound when stored under a dry, inert atmosphere in sealed

containers.[4] However, it exhibits reactivity with a variety of substances. It is incompatible with

alkalis, oxidizing agents, metal salts, precious metals, chlorine, and bromine.[4] When exposed

to alkalis or protic materials like water and alcohol, particularly in the presence of metal salts

such as aluminum chloride or precious metals like platinum, it can generate small quantities of

hydrogen gas.[4] Hazardous decomposition of triethylgermane can produce hydrogen,

formaldehyde, carbon monoxide, organic acid vapors, and germanium dioxide.[4]
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As a reducing agent, triethylgermane is capable of donating a hydride, a property leveraged in

various organic transformations. Its utility also extends to hydrogermylation reactions, where it

adds across carbon-carbon multiple bonds to form new organogermanium compounds.[1]

Experimental Protocols
Synthesis of Triethylgermane
A common laboratory-scale synthesis of triethylgermane is a three-step process.[1]

Experimental Workflow for Triethylgermane Synthesis

Synthesis of Triethylgermane

Step 1: Synthesis of Hexaethyldigermane Step 2: Formation of Triethylgermyllithium Step 3: Ammonolysis to Triethylgermane

Ge(C₂H₅)₃Br + Na Ge₂(C₂H₅)₆
Reaction

Ge₂(C₂H₅)₆ + Li Ge(C₂H₅)₃Li
Reaction

Ge(C₂H₅)₃Li (C₂H₅)₃GeH
Ammonolysis

Click to download full resolution via product page

Caption: A three-step workflow for the synthesis of triethylgermane.

Methodology:

Synthesis of Hexaethyldigermane: Triethylgermanium bromide (Ge(C₂H₅)₃Br) is reacted with

sodium metal to yield hexaethyldigermane (Ge₂(C₂H₅)₆).[1] This reaction is typically carried

out in an inert solvent under anhydrous conditions.

Formation of Triethylgermyllithium: The hexaethyldigermane produced in the first step is then

treated with lithium metal to form triethylgermyllithium (Ge(C₂H₅)₃Li).[1]
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Ammonolysis to Triethylgermane: Finally, the ammonolysis of triethylgermyllithium yields

the desired product, triethylgermane ((C₂H₅)₃GeH).[1]

Purification
Detailed, specific protocols for the purification of triethylgermane are not readily available in

the provided search results. However, general methods for the purification of germane

compounds can be adapted. A patented process for germane purification involves passing the

crude product through a series of adsorbent columns to remove impurities such as water,

carbon dioxide, and other germanium-containing byproducts.[5] For laboratory scale, fractional

distillation under reduced pressure and an inert atmosphere would be a suitable method for

purifying triethylgermane, given its liquid state and boiling point.

Handling and Storage
Proper handling and storage of triethylgermane are crucial due to its flammability and

reactivity.

Storage: Store in a cool, well-ventilated area in tightly sealed containers under a dry, inert

atmosphere.[4] It should be kept away from heat, sparks, open flames, and other sources of

ignition.[4] The storage area should be designated as a flammables area.

Handling: Use in a well-ventilated area, preferably in a fume hood.[4] Avoid contact with

eyes, skin, and clothing, and do not breathe vapors.[4] All equipment should be properly

grounded to prevent static discharge.[4] Use non-sparking tools.[4] Personal protective

equipment, including safety goggles, chemical-resistant gloves, and a lab coat, should be

worn.[4]

Spectroscopic Characterization
While specific spectra for triethylgermane were not found, the expected spectral

characteristics can be inferred from related organogermanium compounds and general

principles of spectroscopy.

¹H NMR Spectroscopy
The proton NMR spectrum of triethylgermane is expected to show signals corresponding to

the ethyl groups and the germanium-bound hydride. The ethyl groups would likely appear as a
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quartet for the methylene (-CH₂-) protons and a triplet for the methyl (-CH₃) protons, due to

spin-spin coupling. The hydride proton (Ge-H) would appear as a distinct singlet, likely in the

range of 3-5 ppm.

¹³C NMR Spectroscopy
The carbon NMR spectrum would be expected to show two signals corresponding to the two

non-equivalent carbon atoms of the ethyl groups: one for the methylene carbons and one for

the methyl carbons.

IR Spectroscopy
The infrared spectrum of triethylgermane would be characterized by C-H stretching and

bending vibrations of the ethyl groups. A key feature would be the Ge-H stretching vibration,

which is typically observed in the range of 2000-2100 cm⁻¹.

Key Reactions and Mechanisms
Hydrogermylation
Hydrogermylation is a significant reaction of triethylgermane, involving the addition of the Ge-

H bond across a multiple bond.[1] A representative example is the reaction with an alkyne.
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Initiation (Radical)

Propagation

(C₂H₅)₃GeH + Initiator

(C₂H₅)₃Ge•

Generates germyl radical

(C₂H₅)₃Ge• + R-C≡C-R'

Vinyl Radical Intermediate

Addition

Vinylgermane Product + (C₂H₅)₃Ge•

H-abstraction from (C₂H₅)₃GeH

(C₂H₅)₃GeH

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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